![molecular formula C17H17N5O3 B4844714 5-amino-N-(2,4-dimethoxyphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide CAS No. 951893-54-2](/img/structure/B4844714.png)
5-amino-N-(2,4-dimethoxyphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
Synthesis Analysis
Synthesis of 5-amino-1,2,3-triazole-4-carboxylates, including derivatives similar to the compound of interest, often involves cycloaddition reactions facilitated by catalysts such as ruthenium. Ferrini et al. (2015) developed a protocol using ruthenium-catalyzed cycloaddition for the preparation of protected versions of this triazole amino acid, highlighting the regiocontrol achieved in these reactions, which is crucial for the synthesis of structurally specific derivatives (Ferrini et al., 2015).
Molecular Structure Analysis
The molecular structure of related triazole compounds, as determined by crystallography and other analytical techniques, reveals complex interactions and arrangements. L'abbé et al. (2010) elucidated the crystal structure of a triazole derivative, providing insights into the arrangement and confirming the presence of the triazole ring through X-Ray diffraction techniques, which is pertinent to understanding the structural basis of the compound of interest (L'abbé et al., 2010).
Chemical Reactions and Properties
5-Amino-1,2,3-triazoles, including the compound , can undergo various chemical reactions, including the Dimroth rearrangement. The Dimroth rearrangement is particularly significant for triazole compounds as it affects their chemical structure and properties, as discussed by Sutherland and Tennant (1971) in their study on the rearrangements of 4-substituted 5-amino-1-phenyl-1,2,3-triazoles (Sutherland & Tennant, 1971).
Mechanism of Action
Target of Action
Isoxazole derivatives, which are structurally similar to this compound, have been reported to regulate immune functions .
Mode of Action
It’s worth noting that certain isoxazole derivatives have been found to exhibit immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory properties .
Biochemical Pathways
Related isoxazole derivatives have been found to suppress lps-induced tnfα, and the expression of caspases 3, 8, and 9 in jurkat cells . These effects suggest that the compound may influence inflammatory responses and apoptosis pathways.
Result of Action
Related isoxazole derivatives have been found to inhibit carrageenan-induced footpad inflammation and the contact sensitivity in mice to oxazolone when applied in ointment .
properties
IUPAC Name |
5-amino-N-(2,4-dimethoxyphenyl)-1-phenyltriazole-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O3/c1-24-12-8-9-13(14(10-12)25-2)19-17(23)15-16(18)22(21-20-15)11-6-4-3-5-7-11/h3-10H,18H2,1-2H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUBOCWSWYAFKDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)N)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001149819 | |
Record name | 5-Amino-N-(2,4-dimethoxyphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
951893-54-2 | |
Record name | 5-Amino-N-(2,4-dimethoxyphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951893-54-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-N-(2,4-dimethoxyphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.